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Abstract
Agarospirol is a naturally occurring sesquiterpenoid alcohol that is a significant contributor to

the characteristic aroma of agarwood, the highly valued resinous heartwood of Aquilaria

species. This technical guide provides a comprehensive overview of the chemical structure of

agarospirol, including its physicochemical properties, spectroscopic data, and methods for its

isolation and synthesis. Additionally, this guide summarizes its known biological activities and

potential mechanisms of action, offering valuable insights for researchers in natural product

chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties
Agarospirol is a sesquiterpenoid possessing a unique spiro[4.5]decane carbon skeleton.[1] Its

systematic IUPAC name is 2-[(3R,5R,6R)-6,10-dimethylspiro[4.5]dec-9-en-3-yl]propan-2-ol.[2]

The chemical formula for agarospirol is C₁₅H₂₆O, with a molecular weight of 222.37 g/mol .[2]

The structure of agarospirol is characterized by a five-membered ring fused to a six-

membered ring at a single carbon atom, forming the spirocyclic core. The six-membered ring

contains a double bond, and the five-membered ring is substituted with a 2-hydroxypropyl

group. The stereochemistry of agarospirol is crucial for its biological activity and has been

determined as (-)-agarospirol in its natural form.
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Physicochemical Properties
A summary of the key physicochemical properties of agarospirol is presented in Table 1. This

data is essential for its extraction, purification, and formulation in various applications.

Property Value Reference

Molecular Formula C₁₅H₂₆O [2]

Molecular Weight 222.37 g/mol [2]

CAS Number 1460-73-7 [2]

Appearance Colorless oil or solid

Melting Point 56-58 °C

Boiling Point 90-91 °C at 0.1 Torr [3]

Solubility
Soluble in DMSO and other

organic solvents
[1]

Spectroscopic Data for Structural Elucidation
The definitive structure of agarospirol has been established through various spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS). While a complete, assigned NMR dataset for agarospirol is not readily

available in a single public source, data from related sesquiterpenoids from Aquilaria species

provide insights into the expected spectral features.

Expected ¹H-NMR and ¹³C-NMR Spectral Features:

¹H-NMR: The proton NMR spectrum would be expected to show signals for two tertiary

methyl groups, a secondary methyl group, and an olefinic proton. The protons of the

spirocyclic system would appear as a complex series of multiplets in the aliphatic region. The

hydroxyl proton would likely appear as a broad singlet, exchangeable with D₂O.

¹³C-NMR: The carbon NMR spectrum would display 15 distinct signals corresponding to the

15 carbon atoms of the molecule. This would include signals for the spiro carbon, the
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carbons of the double bond, the carbon bearing the hydroxyl group, and the various methyl

and methylene carbons of the cyclic framework.

Experimental Protocols
Isolation of Agarospirol from Natural Sources
Agarospirol is a major constituent of the essential oil obtained from agarwood (Aquilaria

species).[4] The general protocol for its isolation involves the following steps:

Extraction: The agarwood chips are subjected to hydrodistillation or steam distillation to

obtain the essential oil.[4]

Chromatographic Separation: The crude essential oil is then subjected to column

chromatography on silica gel.

Elution: A gradient elution system, typically starting with a non-polar solvent like hexane and

gradually increasing the polarity with a solvent like ethyl acetate, is used to separate the

different components of the oil.

Fraction Collection and Analysis: Fractions are collected and analyzed by Thin Layer

Chromatography (TLC) to identify those containing agarospirol.

Purification: The fractions rich in agarospirol are combined and may require further

purification by preparative TLC or High-Performance Liquid Chromatography (HPLC) to

obtain the pure compound.

Total Synthesis of (±)-Agarospirol
Several total syntheses of agarospirol have been reported, confirming its structure and

providing a means to produce it in the laboratory. One common synthetic strategy involves the

following key steps:

Construction of the Spiro[4.5]decane Skeleton: A key step often involves a photochemical

[2+2] cycloaddition reaction to construct the spirocyclic framework.

Functional Group Manipulations: Subsequent steps involve the selective reduction of

carbonyl groups and the introduction of the double bond and the 2-hydroxypropyl side chain.
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Stereochemical Control: Stereoselective methods are employed to achieve the desired

relative stereochemistry of the final product.

A logical workflow for a potential synthetic route is outlined in the diagram below.

Logical Workflow for Agarospirol Synthesis

Starting Materials
(e.g., α-ionone derivative)

Spirocyclization
(e.g., Photocycloaddition)

Intermediate Spiro[4.5]decanone

Functional Group Interconversion
(e.g., Reduction, Olefination)

Key Precursor

Introduction of Hydroxypropyl Group
(e.g., Grignard Reaction)

Agarospirol
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Caption: A generalized workflow for the total synthesis of Agarospirol.
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Biological Activity and Potential Signaling Pathways
Agarospirol, as a component of agarwood oil, is associated with a range of biological

activities, including antimicrobial and anti-inflammatory properties.[5]

Antimicrobial Activity
Essential oils from Aquilaria species containing agarospirol have demonstrated inhibitory

activity against various bacteria.[6] While specific Minimum Inhibitory Concentration (MIC)

values for pure agarospirol are not widely reported, the activity of the essential oil suggests

that agarospirol may contribute to its antimicrobial effects. Further studies are needed to

determine the precise antimicrobial spectrum and potency of isolated agarospirol.

Anti-inflammatory Activity
Agarwood extracts have been shown to possess anti-inflammatory properties, and this activity

is attributed to its sesquiterpenoid constituents, including agarospirol. The proposed

mechanisms of action for these extracts involve the inhibition of key inflammatory mediators

and signaling pathways.

A potential signaling pathway that may be modulated by agarospirol, based on studies of

related compounds and agarwood extracts, is the Nuclear Factor-kappa B (NF-κB) pathway.

NF-κB is a crucial transcription factor that regulates the expression of numerous pro-

inflammatory genes.
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Caption: A potential mechanism of anti-inflammatory action of Agarospirol.
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Conclusion
Agarospirol is a structurally interesting and biologically active sesquiterpenoid that is a key

component of agarwood. Its unique spirocyclic structure presents a compelling target for

synthetic chemists and its potential antimicrobial and anti-inflammatory properties warrant

further investigation for drug development. This technical guide provides a foundational

understanding of the chemical nature of agarospirol to aid researchers in their future studies

of this valuable natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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